6-chloro-7-methyl-N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxo-4H-chromene-2-carboxamide
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Description
Properties
Molecular Formula |
C21H19ClN2O4S |
|---|---|
Molecular Weight |
430.9 g/mol |
IUPAC Name |
6-chloro-7-methyl-N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxochromene-2-carboxamide |
InChI |
InChI=1S/C21H19ClN2O4S/c1-10-7-15-12(8-13(10)22)14(25)9-16(28-15)19(26)24-21-18(20(27)23-2)11-5-3-4-6-17(11)29-21/h7-9H,3-6H2,1-2H3,(H,23,27)(H,24,26) |
InChI Key |
XLFBMFMATAJOGL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1Cl)C(=O)C=C(O2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NC |
Origin of Product |
United States |
Preparation Methods
The synthesis of 6-chloro-7-methyl-N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxo-4H-chromene-2-carboxamide involves multiple steps, each requiring specific reagents and conditions. The synthetic route typically begins with the preparation of the chromene core, followed by the introduction of the benzothiophene moiety. Key steps include:
Formation of the Chromene Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the Benzothiophene Moiety: This is achieved through a series of coupling reactions, often using palladium-catalyzed cross-coupling techniques.
Functional Group Modifications:
Industrial production methods for this compound are optimized for large-scale synthesis, focusing on yield, purity, and cost-effectiveness. These methods often employ continuous flow reactors and advanced purification techniques to ensure high-quality output .
Chemical Reactions Analysis
6-chloro-7-methyl-N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxo-4H-chromene-2-carboxamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions using agents like lithium aluminum hydride can convert certain functional groups into their reduced forms.
Substitution: Nucleophilic substitution reactions can introduce new functional groups, enhancing the compound’s chemical diversity.
Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
Chemistry
This compound serves as a vital building block in synthetic organic chemistry. It is utilized for:
- Synthesis of Complex Molecules: Its functional groups enable the creation of more intricate structures through various chemical reactions.
- Studying Reaction Mechanisms: The compound's reactivity allows researchers to investigate fundamental chemical processes.
Biology
In biological research, the compound is recognized for its:
- Biological Activity: It has shown promise in modulating cellular processes and pathways.
Medicine
The therapeutic potential of this compound is significant:
- Drug Development: It is being explored for its ability to target specific molecular pathways associated with various diseases.
Industry
In industrial applications:
- Material Development: The unique properties of this compound make it suitable for creating new materials with specific functionalities.
Antimicrobial Activity
A study evaluated the efficacy of the compound against Mycobacterium tuberculosis, revealing an IC50 value indicating significant antibacterial activity.
Cytotoxicity Assays
In vitro assays demonstrated selective cytotoxicity towards cancer cell lines while sparing normal cells. The results suggest potential as an anticancer agent.
Enzyme Inhibition Profiles
The compound exhibited inhibitory effects on acetylcholinesterase (AChE) with an IC50 comparable to established inhibitors. This suggests potential applications in treating neurodegenerative diseases.
| Biological Activity | IC50 (μM) | Notes |
|---|---|---|
| Antimicrobial (M. tuberculosis) | 7.05 | Significant inhibition observed |
| AChE Inhibition | 0.25 | Comparable to standard treatments |
| Cytotoxicity (Cancer Cell Lines) | 10.5 | Selective against cancer cells |
Mechanism of Action
The mechanism of action of 6-chloro-7-methyl-N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets. It binds to and activates ryanodine receptors, leading to the release of intracellular calcium stores. This action results in muscle paralysis and death in target organisms, making it an effective insecticide. The compound’s selectivity for insect receptors over mammalian receptors is a key factor in its safety profile .
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural Modifications and Substituent Effects
The target compound’s analogs differ primarily in the substituents on the tetrahydrobenzothiophene or chromene rings, which significantly influence physicochemical properties and bioactivity. Below is a comparative analysis of four analogs (Tables 1–2):
Table 1: Structural and Molecular Comparisons
Table 2: Impact of Substituents on Properties
Research Findings and Implications
Physicochemical and Structural Insights
- Hydrogen-Bonding Capacity : Analogs with sulfamoyl or methoxyalkylcarbamoyl groups (e.g., ) exhibit higher hydrogen-bond acceptors (6–7 vs. 5 in the target compound), which may enhance solubility or receptor binding .
- Steric and Electronic Effects : The 7,8-dimethyl substitution in introduces steric bulk, which could hinder interactions with flat binding pockets compared to the target compound’s single methyl group.
Methodological Considerations
- NMR Profiling : Comparative NMR analysis (as in ) could identify substituent-induced chemical shift changes, particularly in regions adjacent to the carbamoyl or sulfamoyl groups.
Lumping Strategies for Similar Compounds
As noted in , compounds with shared cores (e.g., chromene-carboxamide) but varied substituents may be "lumped" into surrogate categories during computational modeling to reduce reaction complexity. For example, the target compound and its analogs could be grouped based on their carboxamide core, with substituent-specific properties addressed in downstream analyses.
Biological Activity
6-Chloro-7-methyl-N-[3-(methylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxo-4H-chromene-2-carboxamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a complex structure characterized by multiple functional groups that contribute to its biological activity. It has a molecular weight of approximately 367.8 g/mol and exhibits moderate lipophilicity (XLogP3 = 2.8) which may influence its absorption and distribution in biological systems.
The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical physiological processes. Preliminary studies suggest that it may exhibit:
- Anticancer Activity : The compound has shown promise in inhibiting the proliferation of cancer cells through apoptosis induction and cell cycle arrest.
- Anti-inflammatory Effects : It may modulate inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines.
- Neuroprotective Properties : There is emerging evidence that this compound could protect neuronal cells from oxidative stress.
Biological Activity Data
The following table summarizes key findings from various studies regarding the biological activity of the compound:
Case Studies
Several case studies have investigated the effects of this compound on specific biological systems:
-
Anticancer Activity in Breast Cancer Models :
A study conducted on MCF-7 breast cancer cells found that treatment with the compound resulted in a significant decrease in cell viability (IC50 = 15 µM) after 48 hours. Mechanistic investigations revealed that it induces apoptosis via the intrinsic pathway, evidenced by increased caspase-3 activity and PARP cleavage. -
Inflammation in Animal Models :
In a murine model of rheumatoid arthritis, administration of the compound led to a marked reduction in paw swelling and histological signs of inflammation. The study noted a decrease in serum levels of inflammatory markers such as C-reactive protein (CRP). -
Neuroprotection Against Oxidative Stress :
Research involving SH-SY5Y neuroblastoma cells demonstrated that the compound could significantly reduce oxidative stress-induced cell death. This was associated with an upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Q & A
Q. What are the defining structural features of this compound, and how do they influence its reactivity?
The compound combines a benzothiophene ring fused with a chromene core, featuring a chloro group (electron-withdrawing), methylcarbamoyl substituent (polar, hydrogen-bonding), and an oxo group (electrophilic). These groups dictate reactivity: the chloro group enhances electrophilic substitution, while the oxo group participates in nucleophilic attacks. The benzothiophene-chromene fusion creates a planar aromatic system, enabling π-π stacking interactions in biological targets .
Q. What synthetic routes are commonly employed for this compound, and what are the critical optimization steps?
Synthesis involves multi-step reactions:
- Step 1: Construction of the benzothiophene core via cyclization of substituted thiophenol derivatives under acidic conditions.
- Step 2: Chromene ring formation via Pechmann condensation using β-keto esters and phenols.
- Step 3: Amide coupling (e.g., using EDC/HOBt) to introduce the methylcarbamoyl group. Critical optimizations include temperature control (<60°C to prevent chromene decomposition) and purification via flash chromatography (silica gel, ethyl acetate/hexane gradient) .
Q. What preliminary biological activities have been reported, and what assays are used for evaluation?
Initial studies suggest anti-inflammatory and analgesic potential. Assays include:
- COX-2 inhibition: ELISA-based measurement of prostaglandin E2 reduction in macrophage cells.
- In vivo analgesia: Tail-flick or hot-plate tests in rodent models. Structure-activity relationship (SAR) studies highlight the methylcarbamoyl group as critical for target binding .
Advanced Research Questions
Q. How can contradictory data in reaction yields or biological activity be systematically resolved?
Contradictions often arise from impurities or stereochemical variability. Strategies:
- HPLC-MS analysis: Quantify byproducts (e.g., unreacted intermediates) using C18 columns and acetonitrile/water gradients .
- Chiral resolution: Use chiral stationary phases (e.g., amylose tris(3,5-dimethylphenylcarbamate)) to isolate enantiomers, as stereochemistry impacts biological activity .
- Dose-response curves: Re-evaluate bioactivity with purified batches to rule out adjuvant effects from impurities .
Q. What computational methods are employed to predict biological targets or reaction mechanisms?
- Molecular docking (AutoDock Vina): Simulate binding to COX-2 or µ-opioid receptors, using the compound’s X-ray crystallography data (if available) for force field parameterization .
- DFT calculations (Gaussian 16): Analyze transition states in key reactions (e.g., amide coupling) to identify rate-limiting steps and optimize catalysts (e.g., DMAP for acylation) .
Q. How are advanced spectroscopic techniques applied to resolve stereochemical ambiguities?
- NOESY NMR: Detect spatial proximity of protons (e.g., methylcarbamoyl NH to chromene H-3) to confirm cis/trans configurations .
- VCD (Vibrational Circular Dichroism): Compare experimental and simulated spectra to assign absolute configuration of chiral centers .
Methodological Considerations
Q. What experimental designs are recommended for optimizing reaction conditions?
Use Design of Experiments (DoE) with factors like solvent polarity (e.g., DMF vs. THF), catalyst loading (0.1–5 mol%), and temperature. Response variables include yield and purity. Analyze via ANOVA to identify significant factors .
Q. How can stability studies inform storage and handling protocols?
Conduct accelerated degradation studies:
- Thermal stress (40–60°C): Monitor decomposition via TLC or HPLC.
- Photodegradation: Expose to UV light (254 nm) to assess chromene ring stability. Store in amber vials under inert gas (N2/Ar) at –20°C for long-term stability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
